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Compound of Interest

Compound Name: Diphenylstannane

Cat. No.: B1213317 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Diphenylstannane, a key organotin compound, and its derivatives are subjects of increasing

interest within the scientific community, particularly in the fields of medicinal chemistry and

materials science. This technical guide provides a comprehensive overview of

diphenylstannane, focusing on its chemical identifiers, synthesis, reactivity, and known

biological activities. The information presented herein is intended to serve as a valuable

resource for researchers and professionals engaged in drug discovery and development, as

well as those exploring the broader applications of organotin chemistry.

Core Identifiers and Chemical Properties of
Diphenylstannane
Diphenylstannane, in its simplest form as diphenyltin dihydride, is the foundational molecule

for a wide range of diphenyltin compounds. Accurate identification is crucial for research and

regulatory purposes.
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Identifier Value

CAS Number 1011-95-6[1]

PubChem CID 494678

Molecular Formula C12H12Sn

Molecular Weight 274.93 g/mol [1]

InChI
InChI=1S/2C6H5.Sn.2H/c21-2-4-6-5-3-1;;;/h21-

5H;;;

InChIKey ZKCZXVODRKOWIY-UHFFFAOYSA-N

SMILES C1=CC=C(C=C1)[SnH2]\C2=CC=CC=C2

Synonyms Diphenyltin dihydride, Dihydrodiphenyltin

Synthesis and Reactivity
Experimental Protocol: Synthesis of Diphenylstannane
(Diphenyltin Dihydride)
The most common laboratory-scale synthesis of diphenylstannane involves the reduction of

diphenyltin dichloride.

Materials:

Diphenyltin dichloride (Ph2SnCl2)

Lithium aluminum hydride (LiAlH4)

Anhydrous diethyl ether

Water

Drying agent (e.g., anhydrous magnesium sulfate)

Standard glassware for air-sensitive reactions (Schlenk line or glovebox)
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Procedure:

In a flame-dried, three-necked flask equipped with a dropping funnel, condenser, and

nitrogen inlet, a solution of diphenyltin dichloride in anhydrous diethyl ether is prepared.

The flask is cooled in an ice bath.

A solution of lithium aluminum hydride in anhydrous diethyl ether is added dropwise from the

dropping funnel with constant stirring under an inert atmosphere.

After the addition is complete, the reaction mixture is allowed to stir at room temperature for

a specified period.

The reaction is quenched by the slow and careful addition of water to decompose the excess

lithium aluminum hydride.

The ethereal layer is separated, and the aqueous layer is extracted with diethyl ether.

The combined organic layers are washed with water and dried over an anhydrous drying

agent.

The solvent is removed under reduced pressure to yield diphenylstannane.

Note: This is a generalized procedure. The specific stoichiometry, reaction times, and

purification methods may vary and should be optimized based on the specific experimental

setup and desired purity. Diphenyltin dihydride is sensitive to air and moisture and should be

handled under an inert atmosphere.

Reactivity: Reduction of Carbonyl Compounds
Diphenylstannane is a versatile reducing agent for aldehydes and ketones. The reaction

proceeds readily at room temperature and offers a useful method for the synthesis of alcohols.

The rate of reduction is dependent on the nature of the carbonyl group, with aldehydes

generally reacting more rapidly than ketones.[2]

Biological Activity and Cytotoxicity of Diphenyltin
Compounds

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1213317?utm_src=pdf-body
https://www.benchchem.com/product/b1213317?utm_src=pdf-body
https://2024.sci-hub.box/2166/d6e08a36e5f0da3df99e8cfe35d4fda6/kuivila1961.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1213317?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


While research on the biological activity of diphenylstannane itself is limited, numerous

studies have investigated the therapeutic potential of its derivatives, particularly diphenyltin(IV)

complexes. These compounds have demonstrated significant cytotoxic effects against a variety

of cancer cell lines.

Cytotoxicity of Diphenyltin(IV) Dithiocarbamate
Complexes
Diphenyltin(IV) dithiocarbamate complexes have emerged as a promising class of anticancer

agents. They have been shown to exhibit potent cytotoxicity against several human cancer cell

lines.

Cell Line Cancer Type Compound IC50 (µM)

CCRF-CEM (CCL-

119)

T-lymphoblastic

leukemia

Diphenyltin(IV)

diisopropyl

dithiocarbamate

0.18 - 3.10[3][4]

Jurkat E6.1
T-lymphoblastic

leukemia

Diphenyltin(IV)

dithiocarbamate

compounds

1.05 - 1.45[5]

A549
Human lung

carcinoma

Ph2Sn(N-ethyl-N-

benzyldithiocarbamate

)

Lower than cisplatin[6]

HT-29
Colon

adenocarcinoma

Diphenyltin(IV)

diallyldithiocarbamate

Potent cytotoxicity

observed[7]

Studies have indicated that the cytotoxic efficacy of these compounds is often greater than that

of the widely used anticancer drug, cisplatin.[6] Furthermore, some diphenyltin compounds

have shown selectivity towards cancer cells over non-cancerous cell lines.[3][8]

Experimental Protocol: MTT Assay for Cytotoxicity
The cytotoxicity of diphenyltin compounds is commonly assessed using the MTT (3-(4,5-

dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.
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Materials:

Cancer cell line of interest

Complete cell culture medium

Diphenyltin compound solution (in a suitable solvent like DMSO)

MTT solution (5 mg/mL in PBS)

Solubilization buffer (e.g., DMSO or a solution of SDS in HCl)

96-well microplates

Microplate reader

Procedure:

Cells are seeded in a 96-well plate at a predetermined density and allowed to adhere

overnight.

The cells are then treated with various concentrations of the diphenyltin compound and

incubated for a specified period (e.g., 24, 48, or 72 hours).

Following incubation, the medium is removed, and MTT solution is added to each well. The

plate is incubated for a few hours to allow the formation of formazan crystals by viable cells.

The MTT solution is removed, and a solubilization buffer is added to dissolve the formazan

crystals.

The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate

reader.

The percentage of cell viability is calculated relative to untreated control cells, and the IC50

value (the concentration of the compound that inhibits 50% of cell growth) is determined.

Mechanism of Action
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The cytotoxic effects of diphenyltin compounds are primarily attributed to the induction of

apoptosis (programmed cell death) and cell cycle arrest.

Apoptosis Induction
Diphenyltin derivatives have been shown to trigger the intrinsic mitochondrial pathway of

apoptosis. This process involves the disruption of the mitochondrial membrane potential,

leading to the release of pro-apoptotic factors and the activation of caspases, which are key

executioners of apoptosis.[6][9]

Cell Cycle Arrest
In addition to inducing apoptosis, these compounds can also halt the progression of the cell

cycle at various phases, including G0/G1, S, and G2/M.[6][8] This prevents cancer cells from

proliferating and ultimately contributes to their demise.

The proposed mechanism of action for the cytotoxic effects of diphenyltin compounds is

illustrated in the following diagram:
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Proposed Cytotoxic Mechanism of Diphenyltin Compounds

Diphenyltin Compound

Cancer Cell

DNA Damage Cell Cycle Arrest
(G0/G1, S, G2/M)

Mitochondrial Pathway Activation

Caspase Activation
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Inhibition of Proliferation

Click to download full resolution via product page

Caption: Logical workflow of the proposed cytotoxic action of diphenyltin compounds.

Conclusion
Diphenylstannane and its derivatives represent a versatile class of organotin compounds with

significant potential in both synthetic chemistry and drug development. While the parent

compound, diphenyltin dihydride, serves as a useful reducing agent, its diphenyltin(IV)

complexes have demonstrated promising cytotoxic activities against various cancer cell lines.

The mechanism of action appears to involve the induction of apoptosis via the mitochondrial

pathway and cell cycle arrest. Further research is warranted to fully elucidate the therapeutic

potential of these compounds, with a focus on improving their selectivity and reducing their
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toxicity to non-cancerous cells. This guide provides a foundational understanding for

researchers aiming to explore the rich chemistry and biological relevance of diphenylstannane
and its derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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